Cas no 1261866-16-3 (5-(2,3-Difluorophenyl)pyridin-3-ol)

• Product Name: 5-(2,3-Difluorophenyl)pyridin-3-ol
• CAS No: 1261866-16-3
• MF: C₁₁H₇F₂NO
• MW: 207.176189661026
• MDL: MFCD18312088
• CID: 2761380
• PubChem ID: 53217687
• Update Time: 2025-10-29

5-(2,3-Difluorophenyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• DTXSID70682716
• MFCD18312088
• A1-29722
• 5-(2,3-DIFLUOROPHENYL)-3-HYDROXYPYRIDINE
• AKOS017557535
• 1261866-16-3
• 5-(2,3-Difluorophenyl)pyridin-3-ol

• MDL： MFCD18312088
• Inchi： 1S/C11H7F2NO/c12-10-3-1-2-9(11(10)13)7-4-8(15)6-14-5-7/h1-6,15H
• InChI Key： WBWJKBKEACXREU-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=NC=C(C=1)O)F

Computed Properties

• Exact Mass: 207.04957017Da
• Monoisotopic Mass: 207.04957017Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(2,3-Difluorophenyl)pyridin-3-ol

Introduction to 5-(2,3-Difluorophenyl)pyridin-3-ol (CAS No: 1261866-16-3)

5-(2,3-Difluorophenyl)pyridin-3-ol, identified by the chemical compound code CAS No: 1261866-16-3, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of difluorophenyl and hydroxyl functional groups in its structure imparts unique chemical properties that make it a valuable scaffold for drug discovery and development.

The structural framework of 5-(2,3-Difluorophenyl)pyridin-3-ol consists of a pyridine ring substituted with a 2,3-difluorophenyl group at the 5-position and a hydroxyl group at the 3-position. This arrangement not only enhances its solubility in various solvents but also influences its interaction with biological targets. The difluorophenyl moiety, in particular, has been extensively studied for its ability to modulate enzyme activity and receptor binding, making it a key feature in the design of novel bioactive molecules.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various therapeutic targets, including kinases, proteases, and ion channels. 5-(2,3-Difluorophenyl)pyridin-3-ol has emerged as a promising candidate in this context due to its unique structural features. Studies have demonstrated that this compound exhibits inhibitory effects on certain enzymes by binding to their active sites and disrupting their normal function. This mechanism of action has opened up new avenues for the development of drugs targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most compelling aspects of 5-(2,3-Difluorophenyl)pyridin-3-ol is its potential as a lead compound for further derivatization. Researchers have employed various synthetic strategies to modify its structure while retaining its bioactivity. For instance, replacing the hydroxyl group with other functional groups or introducing additional substituents on the pyridine ring has led to the discovery of new analogs with enhanced potency and selectivity. These modifications have been crucial in optimizing drug-like properties such as pharmacokinetics, toxicity, and metabolic stability.

The pharmaceutical industry has shown particular interest in 5-(2,3-Difluorophenyl)pyridin-3-ol due to its versatility and potential therapeutic applications. Preclinical studies have highlighted its efficacy in models of cancer and inflammatory diseases, where it demonstrates significant anti-proliferative and anti-inflammatory effects. These findings have prompted further investigation into its clinical potential, with several ongoing clinical trials evaluating its safety and efficacy in human patients.

Advances in computational chemistry and molecular modeling have also played a pivotal role in understanding the interactions between 5-(2,3-Difluorophenyl)pyridin-3-ol and biological targets. These tools have enabled researchers to predict binding affinities, identify key interaction residues, and design more effective derivatives. By leveraging these computational methods, scientists can accelerate the drug discovery process and bring new treatments to market more efficiently.

The synthesis of 5-(2,3-Difluorophenyl)pyridin-3-ol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine atoms into the aromatic ring enhances the compound's metabolic stability and binding affinity. However, achieving high yields and purity during synthesis can be challenging due to competing side reactions. Despite these challenges, advances in synthetic methodologies have made it possible to produce this compound on a scalable basis for both research and commercial purposes.

Industrial-scale production of 5-(2,3-Difluorophenyl)pyridin-3-ol requires stringent quality control measures to ensure consistency and reliability. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are employed to verify the compound's identity and purity. These methods provide critical data that ensures compliance with regulatory standards set by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

The environmental impact of synthesizing 5-(2,3-Difluorophenyl)pyridin-3-ol is another important consideration in modern drug development. Efforts are being made to optimize synthetic routes to minimize waste generation and reduce energy consumption. Green chemistry principles are being incorporated into the production process to make it more sustainable while maintaining high yields and product quality.

In conclusion,5-(2,3-Difluorophenyl)pyridin-3-ol (CAS No: 1261866-16-3) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel drugs targeting various diseases. Ongoing research continues to uncover new applications for this molecule, reinforcing its importance in the field of medicinal chemistry.